1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol

Anti-inflammatory Activity RAW264.7 Macrophages Structure-Activity Relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C45H78O10
Molecular Weight 779.1 g/mol
Cat. No. B15592408
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol
Molecular FormulaC45H78O10
Molecular Weight779.1 g/mol
Structural Identifiers
InChIInChI=1S/C45H78O10/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(47)52-36-38(37-53-45-44(51)43(50)42(49)39(35-46)55-45)54-41(48)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,38-39,42-46,49-51H,3-10,15-16,21-37H2,1-2H3/b13-11-,14-12-,19-17-,20-18-/t38-,39+,42-,43-,44+,45+/m0/s1
InChIKeyBROOMPUVDPTGEG-KWKASQHVSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol: A Glycoglycerolipid from Magnolia denudata for Advanced Lipidomics and Membrane Research


1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol is a naturally occurring 1,2-diacyl-3-O-beta-D-galactosyl-sn-glycerol, a subclass of glycoglycerolipids, isolated from the flower of Magnolia denudata . It features a glycerol backbone esterified with two linoleoyl (18:2, n-6) fatty acid chains at the sn-1 and sn-2 positions, and a single β-D-galactopyranosyl moiety at the sn-3 position . This structure distinguishes it from the more common digalactosyldiacylglycerols (DGDGs) which possess a digalactose headgroup [1]. With a defined molecular weight of 779.1 g/mol (C₄₅H₇₈O₁₀) and high purity (≥98%), it serves as a well-characterized, specific molecular species for research applications, rather than a heterogeneous natural lipid mixture .

Defined MGDG analytical standard for lipidomics and natural product profiling workflows
Linoleoyl (18:2) chains support membrane fluidity and non-lamellar phase studies
High-purity single entity ensures reproducibility in cellular SAR and formulation assays

Why Generic 'Galactolipid' or 'DGDG' Substitution is Inappropriate for 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol


Substituting this compound with a generic 'DGDG' extract, a 'DGDG' with a different fatty acid profile (e.g., linolenic acid 18:3), or a monogalactosyldiacylglycerol (MGDG) is scientifically unsound for several key reasons. First, the fatty acid composition, specifically the degree of unsaturation (linoleic acid, 18:2, has two double bonds, versus three in linolenic acid, 18:3), is a critical determinant of both the oxidative stability and biological activity of galactolipids [REFS-1, REFS-2]. Second, the lipid class—whether it is a monogalactosyl (MGDG) or digalactosyl (DGDG) derivative—profoundly influences its biophysical behavior, with DGDGs generally forming stable lamellar bilayers while MGDGs can form non-lamellar, inverted hexagonal phases, impacting membrane dynamics and delivery applications [REFS-3, REFS-4]. Therefore, the unique combination of a specific linoleoyl fatty acid profile with a monogalactosyl headgroup in this compound creates a set of physicochemical and potential biological properties that cannot be inferred or reproduced by using other in-class lipids.

DGDG species with different fatty acid unsaturation (e.g., 18:3) may shift oxidative stability and biological readouts.
Monogalactosyl headgroup predisposes to non-lamellar phases; digalactosyl (DGDG) forms bilayers, altering membrane-based results.
Undefined natural extracts risk lot-to-lot variability; defined single-species purity ensures experimental consistency.

Quantitative Differentiation of 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol: Head-to-Head and Class-Level Comparisons


Fatty Acid Composition Dictates Anti-Inflammatory Potency: Linoleoyl (18:2) vs. Linolenoyl (18:3) DGDGs

The anti-inflammatory activity of galactolipids is strongly dependent on the degree of unsaturation in their fatty acyl chains. A study comparing multiple DGDG species from Perilla frutescens in LPS-stimulated RAW264.7 murine macrophages demonstrated that compounds with a higher degree of unsaturation generally exhibited more potent inhibition of nitric oxide (NO) production and iNOS gene expression [1]. While direct IC50 data for this specific compound is not available in the literature, this class-level inference establishes that the presence of two linoleoyl (18:2) chains, as opposed to more saturated or more highly unsaturated (e.g., 18:3) chains, will result in a distinct and predictable level of biological activity. This underscores the importance of selecting the precise molecular species for reproducible results.

Anti-inflammatory SAR
Class-level inference
Degree of fatty acid unsaturation (18:2 vs 18:3) controls NO/iNOS modulation intensity in LPS-stimulated RAW264.7 macrophages.
Class-level SAR context supports species-specific selection.
Data from related DGDG species in Perilla frutescens; not this exact compound.
Anti-inflammatory Activity RAW264.7 Macrophages Structure-Activity Relationship

Lipid Class Determines Oxidative Stability: DGDG Outperforms MGDG and TAG

The oxidative stability of polyunsaturated fatty acids (PUFAs) is dramatically enhanced when they are part of a digalactosyl diacylglycerol (DGDG) molecule compared to a monogalactosyl diacylglycerol (MGDG) or a triacylglycerol (TAG). In a direct comparative study measuring oxygen consumption, spinach DGDG (containing linoleic and linolenic acids) was found to have the highest oxidative stability, followed by Akamoku DGDG, Akamoku MGDG, spinach MGDG, and finally linseed TAG [1]. This protective effect is attributed to the galactosyl moiety shielding the bis-allylic positions of the PUFAs from oxidative attack [1]. As a monogalactosyl species, 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol is expected to exhibit oxidative stability that is higher than equivalent TAGs but lower than its digalactosyl (DGDG) counterparts.

Oxidative Stability Rank
Class-level inference
Reported stability order: Spinach DGDG > Akamoku DGDG > Akamoku MGDG > Spinach MGDG > Linseed TAG.
MGDG species exhibit intermediate oxidative stability.
Based on oxygen consumption assay; specific linoleoyl MGDG not directly tested.
Oxidative Stability Lipid Peroxidation Glyceroglycolipids

Lipid Headgroup Drives Biophysical Membrane Phase Behavior: DGDG Forms Bilayers, MGDG Forms Non-Lamellar Phases

The number of galactose units in the lipid headgroup is the primary determinant of its lyotropic phase behavior in aqueous dispersions. Digalactosyldiacylglycerol (DGDG), with its larger headgroup, is a 'bilayer-forming' lipid that readily organizes into stable lamellar (Lα) phases, making it suitable for constructing stable liposomes and planar membranes [1]. In contrast, monogalactosyldiacylglycerol (MGDG) has a smaller headgroup, which gives it an inverted cone molecular shape and a strong propensity to form non-lamellar structures, such as inverted hexagonal (HII) phases [REFS-1, REFS-2]. Therefore, 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol, being an MGDG analog, is inherently predisposed to form non-bilayer phases in isolation, a behavior fundamentally different from DGDG and crucial for applications requiring membrane curvature or specific mesophase architectures.

Membrane Phase Behavior
Class-level inference
MGDG: non-lamellar (HII) phase; DGDG: lamellar (Lα) bilayer.
Headgroup dictates phase behavior; not interchangeable for membrane mimetics.
Inferred from glycoglycerolipid biophysics; direct measurement for this compound may be needed.
Membrane Biophysics Lipid Phase Behavior Liposome Formulation

Defined Purity and Molecular Identity vs. Heterogeneous Natural Extracts

This product is provided as a purified, single molecular species with a specified purity of ≥98% (HPLC) . This contrasts sharply with natural DGDG or MGDG 'extracts' or 'mixtures,' which are heterogeneous collections of numerous molecular species with varying fatty acid compositions and headgroup variations. Such mixtures can exhibit significant lot-to-lot variability in biological and physical properties. For instance, a study on Perilla frutescens leaves identified multiple distinct MGDG and DGDG species, each present at different relative abundances (e.g., 7.5%, 2.8%, 1.0% of total lipids) [1]. The use of a purified, defined compound ensures experimental reproducibility, eliminates confounding variables from unknown lipid species, and allows for the rigorous establishment of structure-activity relationships.

Purity & Identity
Supporting evidence
≥98% pure single molecular entity (C45H78O10) vs. heterogeneous natural extracts.
Single-species purity supports reproducible SAR and analytical workflows.
Lot-to-lot variability common in galactolipid extracts.
Analytical Standard Purity Reproducibility

Strategic Research Applications for 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol


Lipidomics and Natural Product Research Standard

This highly pure compound serves as an ideal analytical standard for the identification and quantification of this specific monogalactosyldiacylglycerol (MGDG) species in complex biological matrices using liquid chromatography-mass spectrometry (LC-MS). Its defined structure and high purity are essential for creating calibration curves and validating analytical methods, ensuring accurate lipidomic profiling of plant extracts from sources like Magnolia denudata, as confirmed by its isolation and characterization . The distinct linoleoyl (18:2) fatty acid signature provides a specific mass spectrometric target, differentiating it from other galactolipids [1].

Investigation of Non-Lamellar Lipid Mesophases

The monogalactosyl headgroup of this compound predisposes it to form non-bilayer lipid phases, such as the inverted hexagonal (HII) phase, which are crucial for processes like membrane fusion and the function of certain membrane proteins . Researchers in membrane biophysics can employ this lipid to create model membrane systems to study the formation, stability, and function of these non-lamellar structures, and to contrast its behavior directly with that of bilayer-forming DGDG lipids. Its defined linoleoyl fatty acid composition adds another layer of control to these biophysical studies [1].

Structure-Activity Relationship (SAR) Studies in Anti-Inflammation

This compound provides a critical tool for elucidating the specific role of linoleic acid (18:2) in the anti-inflammatory activity of galactolipids. By using this defined MGDG species in cellular assays (e.g., RAW264.7 macrophages), researchers can directly compare its effects on nitric oxide (NO) production, TNF-α secretion, and iNOS expression with those of other structurally defined MGDG and DGDG analogs containing different fatty acids (e.g., 18:3, 16:0) . This enables a rigorous, quantitative assessment of how fatty acid unsaturation and chain length modulate the inflammatory response, moving beyond observations from heterogeneous natural extracts [1].

Formulation of Lipid Nanoparticles (LNPs) and Drug Delivery Systems

The unique biophysical properties of this MGDG analog—specifically its tendency to form non-bilayer structures—can be exploited in the formulation of advanced lipid-based drug delivery systems, such as lipid nanoparticles (LNPs) or cubosomes . By including this defined lipid as a helper lipid, formulators can tune the internal architecture and fusogenicity of LNPs, potentially enhancing endosomal escape and nucleic acid delivery efficiency. The use of a pure, single-component MGDG, as opposed to a mixture, allows for the rational design and optimization of LNP formulations based on predictable lipid phase behavior [1].

Application
Selection Property
Validation Focus
Lipidomics and natural product profiling
Defined purity & unique 18:2 MS signature
LC-MS identification and quantification accuracy
Membrane biophysics and mesophase research
Monogalactosyl headgroup promotes non-lamellar phases
Phase behavior characterization (HII, cubic phases)
Inflammation-related cellular assays
Linoleoyl (18:2) chain for SAR studies
NO/iNOS modulation in macrophage models
Lipid nanoparticle (LNP) and delivery research
Non-lamellar lipid for fusogenicity tuning
Endosomal escape enhancement in nucleic acid delivery

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

40 linked technical documents
Explore Hub


Quote Request

Request a Quote for 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.